Cas no 5466-71-7 (1H-Pyrazolo[3,4-d]pyrimidine-3-acetonitrile,4-amino-1-phenyl-)

1H-Pyrazolo[3,4-d]pyrimidine-3-acetonitrile,4-amino-1-phenyl- structure
5466-71-7 structure
Product Name:1H-Pyrazolo[3,4-d]pyrimidine-3-acetonitrile,4-amino-1-phenyl-
CAS No:5466-71-7
MF:C13H10N6
MW:250.258700847626
CID:386059
PubChem ID:230939
Update Time:2025-04-19

1H-Pyrazolo[3,4-d]pyrimidine-3-acetonitrile,4-amino-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazolo[3,4-d]pyrimidine-3-acetonitrile,4-amino-1-phenyl-
    • 2-(4-amino-1-phenylpyrazolo[3,4-d]pyrimidin-3-yl)acetonitrile
    • 2-(5-amino-9-phenyl-2,4,8,9-tetrazabicyclo[4.3.0]nona-1,3,5,7-tetraen- 7-yl)acetonitrile
    • (4-amino-1-phenyl-1h-pyrazolo[3,4-d]pyrimidin-3-yl)acetonitrile
    • (4-amino-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-3-yl)-acetonitrile
    • AC1L5KLP
    • AC1Q4S5J
    • AG-J-35598
    • AR-1A5406
    • CTK5A2180
    • KST-1A6849
    • NSC26379
    • 2-(4-amino-1-phenyl-pyrazolo[3,4-d]pyrimidin-3-yl)acetonitrile
    • 2-(4-amino-1-phenyl-3-pyrazolo[3,4-d]pyrimidinyl)acetonitrile
    • 2-(4-azanyl-1-phenyl-pyrazolo[3,4-d]pyrimidin-3-yl)ethanenitrile
    • 2-(4-Amino-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-3-yl)acetonitrile
    • DTXSID50282531
    • BDBM63815
    • SMR000393733
    • MLS000738060
    • CHEMBL1442804
    • NSC-26379
    • 2-{4-amino-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-3-yl}acetonitrile
    • cid_230939
    • VU0345327-1
    • 5466-71-7
    • Inchi: 1S/C13H10N6/c14-7-6-10-11-12(15)16-8-17-13(11)19(18-10)9-4-2-1-3-5-9/h1-5,8H,6H2,(H2,15,16,17)
    • InChI Key: NCVILFMSROPJJB-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=CC=2)C2C(=C(N)N=CN=2)C(CC#N)=N1

Computed Properties

  • Exact Mass: 250.0969
  • Monoisotopic Mass: 250.097
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 93.4Ų

Experimental Properties

  • Density: 1.43
  • Boiling Point: 456.3°Cat760mmHg
  • Flash Point: 229.8°C
  • Refractive Index: 1.757
  • PSA: 93.41
  • LogP: 2.04498
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